Cas no 2137539-31-0 (2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2137539-31-0
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 6147978
• PubChem ID: 165457421
• Update Time: 2025-06-30

2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137539-31-0
• 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol
• EN300-712904

• Inchi： 1S/C9H13N5O/c1-13-6-7(4-11-13)8-5-12-14(2-3-15)9(8)10/h4-6,15H,2-3,10H2,1H3
• InChI Key： BRAVCMMMVKGNKP-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C=N1)C1C=NN(C)C=1)N

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol

Professional Introduction to Compound with CAS No. 2137539-31-0 and Product Name: 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol

The compound identified by the CAS number 2137539-31-0 and the product name 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyrazole derivatives family, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific structure of this compound, featuring two pyrazole rings connected through an ethyl chain, introduces a novel scaffold that may enhance its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The presence of multiple nitrogen atoms in the pyrazole ring system contributes to the compound's ability to form hydrogen bonds and coordinate with metal ions, which is crucial for enzyme inhibition and receptor binding. The 5-amino group at the 5-position of one pyrazole ring and the 1-methyl group at the 4-position of another pyrazole ring further modulate the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. These structural features make this compound a promising candidate for further investigation in various pharmacological contexts.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The dual pyrazole system in 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol may provide a more robust mechanism of action by simultaneously targeting multiple pathways or by enhancing binding stability through steric hindrance. Preliminary computational studies suggest that this compound could exhibit high binding affinity for proteins such as Janus kinases (JAKs), which are implicated in various inflammatory diseases and cancers.

In addition to its potential oncological applications, this compound may also find utility in treating inflammatory disorders. The 5-amino group and other polar functional groups present in the molecule could facilitate interactions with cytokine receptors or signaling proteins, thereby modulating inflammatory responses. Several recent studies have demonstrated that pyrazole-based compounds can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta, making them attractive candidates for therapeutic development. The structural flexibility offered by the ethyl chain connecting the two pyrazole rings allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic properties of the molecule.

The synthesis of 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between hydrazine derivatives and ketones or aldehydes to form the pyrazole rings, followed by nucleophilic substitution or coupling reactions to introduce the amino and methyl groups at appropriate positions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can enhance efficiency and selectivity during these transformations. The use of chiral auxiliaries or asymmetric catalysis may also be employed to achieve enantiomerically pure forms of the compound, which is often critical for biological activity.

Once synthesized, rigorous characterization of 2-[5-amino-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-1-y]ethan-l ol is essential to confirm its identity and purity before proceeding with biological testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the molecular structure and conformation. Additionally, analytical methods like high-performance liquid chromatography (HPLC) are used to assess impurity levels and ensure compliance with pharmaceutical standards. These analytical data are crucial for submitting regulatory dossiers if the compound is intended for clinical development.

The biological evaluation of this compound typically involves testing its potency against relevant targets using enzymatic assays or cell-based assays. For instance, kinase inhibition assays can determine whether it effectively inhibits JAKs or other kinases implicated in cancer or inflammation. In vitro cytotoxicity assays can assess its ability to induce apoptosis or growth inhibition in cancer cell lines. Furthermore, animal models can provide insights into its pharmacokinetic behavior and therapeutic efficacy before human trials are initiated. Collaborations between synthetic chemists and biologists are essential to design comprehensive study programs that maximize chances of success.

One notable advantage of pyrazole derivatives is their favorable pharmacokinetic profiles when compared to some traditional small-molecule drugs. Many pyrazoles exhibit good solubility in both water and lipids, which facilitates their absorption from the gastrointestinal tract and distribution throughout the body. Additionally, their metabolic stability allows them to reach target tissues at sufficient concentrations before being eliminated from circulation via renal or biliary pathways. These properties make them suitable candidates for oral administration, which is often preferred by patients due to convenience.

The future direction of research on 2-[5-amino--(l-methyl-lH-pyrazol--4-yI)-lH-pyrazol-l-yI]ethan-l ol will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking simulations, researchers can predict how different structural modifications will affect binding affinity and selectivity toward biological targets without conducting extensive experimental screening every time new analogs are synthesized